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Caspase-9 is a cysteine-aspartic protease that plays a crucial role as an initiator of the intrinsic
pathway of apoptosis.[1] This pathway is triggered by various intracellular stresses, such as
DNA damage or growth factor withdrawal, leading to the release of cytochrome c from the
mitochondria.[2] In the cytosol, cytochrome c binds to Apoptotic protease activating factor-1
(Apaf-1), which then oligomerizes to form a heptameric structure known as the apoptosome.[3]
This complex recruits pro-caspase-9, the inactive zymogen form of the enzyme.[4] Proximity-
induced dimerization within the apoptosome activates caspase-9, which then proceeds to
cleave and activate downstream effector caspases, primarily caspase-3 and caspase-7.[1][3]
These executioner caspases are responsible for the proteolytic cleavage of a broad range of
cellular substrates, ultimately leading to the morphological and biochemical hallmarks of
apoptotic cell death.[5]

Signaling Pathway Diagram

The following diagram illustrates the activation cascade of the intrinsic apoptotic pathway
involving Caspase-9.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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